![molecular formula C24H27NO7 B257570 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B257570.png)
5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one, also known as DMHP, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in research. DMHP belongs to the class of compounds known as pyrrolidinones and has been studied for its diverse biochemical and physiological effects.
Mechanism of Action
5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one acts as a modulator of the activity of certain receptors in the brain, including the NMDA and AMPA receptors. These receptors are involved in the regulation of synaptic plasticity, which is the ability of the brain to adapt to changes in the environment. This compound has been shown to enhance the activity of these receptors, leading to increased synaptic plasticity.
Biochemical and Physiological Effects:
This compound has been shown to have diverse biochemical and physiological effects. In addition to its effects on synaptic plasticity, this compound has been shown to modulate the activity of other neurotransmitter receptors, including the GABA and dopamine receptors. This compound has also been shown to have anti-inflammatory effects and to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one for use in lab experiments is its ability to modulate the activity of specific receptors in the brain. This allows researchers to investigate the role of these receptors in various physiological and pathological processes. However, one of the limitations of this compound is its complex synthesis, which may limit its availability for use in research.
Future Directions
There are several potential future directions for research on 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one. One area of interest is in the development of this compound derivatives with improved pharmacological properties. Another potential direction is in the investigation of the therapeutic potential of this compound for the treatment of various neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.
Synthesis Methods
The synthesis of 5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one involves several steps, including the reaction of 3,5-dimethoxyphenylacetic acid with thionyl chloride to yield 3,5-dimethoxyphenylacetyl chloride. This intermediate is then reacted with N-(4-methoxyphenyl) glycine methyl ester to form the corresponding amide. Finally, the amide is cyclized to form this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
5-(3,5-dimethoxyphenyl)-3-hydroxy-4-[(4-methoxyphenyl)carbonyl]-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential applications in scientific research. One of the main areas of interest is in the field of neuroscience, where this compound has been shown to modulate the activity of certain neurotransmitter receptors. This has led to investigations into the potential therapeutic applications of this compound for the treatment of various neurological disorders.
properties
Molecular Formula |
C24H27NO7 |
---|---|
Molecular Weight |
441.5 g/mol |
IUPAC Name |
(4E)-5-(3,5-dimethoxyphenyl)-4-[hydroxy-(4-methoxyphenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione |
InChI |
InChI=1S/C24H27NO7/c1-29-11-5-10-25-21(16-12-18(31-3)14-19(13-16)32-4)20(23(27)24(25)28)22(26)15-6-8-17(30-2)9-7-15/h6-9,12-14,21,26H,5,10-11H2,1-4H3/b22-20+ |
InChI Key |
KRBUXJXHIDTXIA-LSDHQDQOSA-N |
Isomeric SMILES |
COCCCN1C(/C(=C(/C2=CC=C(C=C2)OC)\O)/C(=O)C1=O)C3=CC(=CC(=C3)OC)OC |
SMILES |
COCCCN1C(C(=C(C2=CC=C(C=C2)OC)O)C(=O)C1=O)C3=CC(=CC(=C3)OC)OC |
Canonical SMILES |
COCCCN1C(C(=C(C2=CC=C(C=C2)OC)O)C(=O)C1=O)C3=CC(=CC(=C3)OC)OC |
Origin of Product |
United States |
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